Cas no 2228388-04-1 (tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-1-oxobutan-2-yl)carbamate)

• Product Name: tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-1-oxobutan-2-yl)carbamate
• CAS No: 2228388-04-1
• MF: C₁₀H₁₅F₄NO₃
• MW: 273.224617242813
• CID: 6374130
• PubChem ID: 165623454
• Update Time: 2025-10-28

tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-1-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-1-oxobutan-2-yl)carbamate
• 2228388-04-1
• EN300-1886729

• Inchi： 1S/C10H15F4NO3/c1-9(2,3)18-8(17)15(4)6(5-16)7(11)10(12,13)14/h5-7H,1-4H3
• InChI Key： KNZCVZIIYGYDIS-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 273.09880599g/mol
• Monoisotopic Mass: 273.09880599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-1-oxobutan-2-yl)carbamate

tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-1-oxobutan-2-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-1-oxobutan-2-yl)carbamate, identified by the CAS number 2228388-04-1, is a highly specialized organic compound with significant applications in various fields. This compound is notable for its unique structure and functional groups, which contribute to its versatility in chemical reactions and industrial processes. The molecule consists of a tert-butyl group attached to a carbamate moiety, with a substituted fluorinated butanoyl group. This combination of functional groups makes it a valuable compound in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of fluorinated compounds like tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-1-oxobutan-2-yl)carbamate in drug discovery and development. The presence of multiple fluorine atoms in the molecule enhances its stability and bioavailability, making it a promising candidate for use in medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors. The fluorinated substituents also play a crucial role in modulating the physical and chemical properties of the compound, such as solubility and lipophilicity.

In terms of synthesis, tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-1-oxobutan-2-yl)carbamate is typically prepared through multi-step reactions involving fluorination and carbamate formation. The process often requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the production process. These methods not only improve efficiency but also reduce environmental impact by minimizing waste and energy consumption.

The application of this compound extends beyond pharmaceuticals. It has been utilized in the development of high-performance materials for electronic devices and advanced composites. The fluorinated group imparts exceptional thermal stability and mechanical strength to the materials derived from this compound. Recent advancements in polymer chemistry have demonstrated the potential of incorporating this compound into polymer matrices to enhance their properties for use in aerospace and automotive industries.

In addition to its practical applications, tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-1-oxobutan-2-yl)carbamate has been a subject of extensive theoretical studies. Computational chemistry techniques have been employed to investigate its electronic structure and reactivity patterns. These studies provide valuable insights into its behavior under different chemical environments and guide further experimental work. The integration of experimental and computational approaches has significantly accelerated the understanding of this compound's properties and potential uses.

The environmental impact of this compound is another area of interest for researchers. Given its fluorinated nature, there are concerns about its persistence in the environment and potential toxicity to aquatic life. Studies have been conducted to assess its biodegradation rates under various conditions and to develop strategies for safe disposal. These efforts are crucial for ensuring that the benefits of this compound are realized without compromising environmental sustainability.

In conclusion, tert-butyl N-methyl-N-(3,4,4,4-tetrafluoro-1-oxobutan-2-yl)carbamate is a versatile compound with a wide range of applications across multiple industries. Its unique structure and functional groups make it an invaluable tool in chemical synthesis and material science. As research continues to uncover new possibilities for this compound, it is expected to play an even more significant role in advancing technological innovations while addressing environmental concerns.